Cas no 480-64-8 (Orsellinic acid)

• Product Name: Orsellinic acid
• CAS No: 480-64-8
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00210536
• CID: 37669
• PubChem ID: 68072
• Update Time: 2025-04-18

Orsellinic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-6-methylbenzoic acid
• o-orsellinic acid
• 2,4-Dihydroxy-6-methylbenzoic acid hydrate
• Orsellinic Acid
• 2,4,6-TRINITROBENZENEMETHANOL
• 2,4-Dihydroxy-6-methyl-benzoesaeure
• 2,4-dihydroxy-6-methyl-benzoic acid
• 4,6-Dihydroxy-o-toluic acid
• Benzoic acid,2,4-dihydroxy-6-methyl
• Orcinolcarboxylic acid
• Orsellic acid
• Orsellinsaeure
• orsenillic acid
• Benzoic acid, 2,4-dihydroxy-6-methyl-
• AMKYESDOVDKZKV-UHFFFAOYSA-N
• 11XLA0494B
• Orsellinate
• 4,6-Dihydroxy-2-methylbenzoic acid
• 2,4-Dihydroxy-6-methyl benzoic acid
• 2,4-Dihydroxy-6-methylbenzenecarboxylic acid
• O
• BDBM50104645
• 480-64-8
• NCGC00095565-02
• KBio2_003642
• DTXSID20197385
• MEGxm0_000096
• Spectrum4_001598
• SDCCGMLS-0066472.P001
• CCG-38582
• AKOS000349074
• MFCD00210536
• KBio3_002107
• CHEBI:32807
• SPECTRUM300001
• DivK1c_006216
• AB92942
• SY110288
• 6-Methyl-.beta.-resorcylic acid
• 6-Methyl- -resorcylic acid
• HY-N3126
• 6-Methyl--resorcylic acid; Orcinolcarboxylic acid
• 6-Methyl-beta-resorcylic acid; Orcinolcarboxylic acid
• KBio2_006210
• AM20040543
• C01839
• SR-05000002400
• .beta.-Resorcylic acid, 6-methyl-
• UNII-11XLA0494B
• Orsellinicacid
• O-ORSELLINIC ACID [MI]
• Spectrum3_001284
• CS-0023315
• KBioSS_001074
• DS-17030
• 2,4-Dihydroxy-6-methylbenzoate
• Spectrum_000594
• SPBio_000270
• KBio2_001074
• BB 0218020
• SR-05000002400-1
• LMPK13010001
• FT-0693806
• CHEMBL457583
• Spectrum5_000316
• BSPBio_002887
• NCGC00095565-01
• Spectrum2_000305
• SpecPlus_000120
• SCHEMBL522294
• NS00031754
• Q414421
• KBioGR_002216
• 6X7
• KBio1_001160
• STL556932
• DA-56464
• BBL103122
• FO67708
• 610-404-4
• Orsellinic acid

• MDL： MFCD00210536
• Inchi： 1S/C8H8O4/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3,9-10H,1H3,(H,11,12)
• InChI Key： AMKYESDOVDKZKV-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C)=C1C(=O)O)O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3037 (rough estimate)
• Melting Point: 173-174°C
• Boiling Point: 257.07°C (rough estimate)
• Flash Point: 391.4 °C at 760 mmHg
• Refractive Index: 1.5090 (estimate)
• Water Partition Coefficient: Soluble in water, dimethyl sulfoxide or 100% ethanol.
• PSA: 77.76000
• LogP: 1.10440
• Solubility: Not determined
• pka: pK (25°) 3.90
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Orsellinic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether